N,N'-bis(3-chlorophenyl)methanimidamide

• CAS No.: 16596-00-2
• Molecular Formula: C13H10Cl2N2
• Molecular Weight: 265.13 g/mol
• IUPAC Name: N,N'-bis(3-chlorophenyl)methanimidamide
• InChI: InChI=1S/C13H10Cl2N2/c14-10-3-1-5-12(7-10)16-9-17-13-6-2-4-11(15)8-13/h1-9H,(H,16,17)
• InChI Key: ANZFKYAQFSGBES-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)NC=NC2=CC(=CC=C2)Cl

Description

N,N'-bis(3-chlorophenyl)methanimidamide is a methanimidamide derivative featuring two 3-chlorophenyl substituents attached to the central methanimidamide core. Methanimidamides are characterized by the general structure R₁R₂N–C(=NH)–NR₃R₄, where substituents influence their chemical, physical, and biological properties. These compounds are often explored for applications in agrochemicals, pharmaceuticals, or as synthetic intermediates, though regulatory restrictions may apply depending on their toxicity profiles .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	CAS Number	Molecular Formula	Substituents	Key Properties/Regulatory Status	References
This compound	Not provided	C₁₃H₁₀Cl₂N₂	Two 3-chlorophenyl groups	Hypothesized lower toxicity vs. Chlordimeform	N/A
Chlordimeform	6164-98-3	C₁₀H₁₃ClN₂	4-chloro-2-methylphenyl, N,N-dimethyl	Banned (carcinogenic)
Chlordimeform-ethyl	62268-10-4	C₁₁H₁₅ClN₂	4-chloro-2-ethylphenyl, N,N-dimethyl	Banned (high toxicity)
N,N′-Bis(1,3-benzothiazol-2-yl)imidoformamide	N/A	C₁₅H₁₀N₄S₂	Two benzothiazolyl groups	High stability, potential for coordination chemistry
N,N'-bis(1,3-benzodioxol-5-yl)methanimidamide	75859-60-8	C₁₅H₁₂N₂O₄	Two benzodioxolyl groups	Electron-rich, used in synthetic chemistry